N-Benzyl-2-fluoro-N-methyl-4-nitroaniline

• CAS No.: 832099-31-7
• Molecular Formula: C14H13FN2O2
• Molecular Weight: 260.26 g/mol
• IUPAC Name: N-benzyl-2-fluoro-N-methyl-4-nitroaniline
• InChI: InChI=1S/C14H13FN2O2/c1-16(10-11-5-3-2-4-6-11)14-8-7-12(17(18)19)9-13(14)15/h2-9H,10H2,1H3
• InChI Key: ZQSZAAQVLFPXET-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C2=C(C=C(C=C2)[N+](=O)[O-])F

Description

N-Benzyl-2-fluoro-N-methyl-4-nitroaniline is a useful research compound. Its molecular formula is C14H13FN2O2 and its molecular weight is 260.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 1,2-difluoro-4-nitro-benzene (0.96 g, 6.0 mmole) and benzyl methylamine (0.79 g, 6.6 mmole) in 4 mL of anhydrous DMF is heated with K2CO3 (0.41 g, 3.0 mmole) at 80° C. for 16 hours. After removal of the solvent, the residue is purified on flash chromatography with EtOAc/Hexanes (0-15%), yielding yellow oil 1.05 g (4.0 mmole) 67% of benzyl-(2-fluoro-4-nitro-phenyl)-methylamine.